SR-3029

• CAS No.: 1454585-06-8
• Product Name: SR-3029
• Molecular Formula: C23H19F3N8O
• Molecular Weight: 480.4552
• IUPAC Name: N-[(4,5-difluoro-1H-benzimidazol-2-yl)methyl]-9-(3-fluorophenyl)-2-morpholin-4-ylpurin-6-amine
• Standard InChI: InChI=1S/C23H19F3N8O/c24-13-2-1-3-14(10-13)34-12-28-20-21(31-23(32-22(20)34)33-6-8-35-9-7-33)27-11-17-29-16-5-4-15(25)18(26)19(16)30-17/h1-5,10,12H,6-9,11H2,(H,29,30)(H,27,31,32)
• Standard InChIKey: CEBMEQPREMCWOL-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=NC(=C3C(=N2)N(C=N3)C4=CC(=CC=C4)F)NCC5=NC6=C(N5)C=CC(=C6F)F
• Appearance: Solid powder
• Description: SR-3029 is a potent and selective casein kinase 1δ/1ε (CK1δ/ε) inhibitor with potent antiproliferative properties SR-3029 shoed IC50:= 97 nM in MTT assays against the human A375 melanoma cell line and have physical, in vitro and in vivo PK properties suitable for use in proof of principle animal xenograft studies against human cancer cell lines.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SR-3029; SR 3029; SR3029.
• Reference: 1: Rosenberg LH, Lafitte M, Quereda V, Grant W, Chen W, Bibian M, Noguchi Y,; 2: Bibian M, Rahaim RJ, Choi JY, Noguchi Y, Schürer S, Chen W, Nakanishi S, Licht
• PubChem Compound: 60196195
• Last Modified: Nov 11 2021